4-Methoxy-6-methyl-1H-indazole-3-carboxylic acid

• IUPAC Name: 4-methoxy-6-methyl-1H-indazole-3-carboxylic acid
• InChI: InChI=1S/C10H10N2O3/c1-5-3-6-8(7(4-5)15-2)9(10(13)14)12-11-6/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: BLMZFBURZKFIRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)OC)C(=NN2)C(=O)O
• Molecular Formula: C10H10N2O3
• DSSTOX Substance ID: DTXSID50646513
• Molecular Weight: 206.20 g/mol
• CAS RN: 856893-66-8

Description

• Storage : Keep in a dark place, under an inert atmosphere, at room temperature .

Scientific Research Applications

Synthesis and Structural Analysis

• 4-Methoxy-6-methyl-1H-indazole-3-carboxylic acid and its derivatives play a significant role in the synthesis of various compounds. For instance, studies have detailed the synthesis of compounds like 1-halobenzyl-1H-indazole-3-carboxylic acids, which exhibit potent antispermatogenic activity (Corsi & Palazzo, 1976). Another research described the synthesis and properties of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, highlighting the importance of such compounds in chemical reactions (Shtabova et al., 2005).

Photochemistry

• The photochemical properties of indazoles, including those related to 4-Methoxy-6-methyl-1H-indazole-3-carboxylic acid, have been studied. Research indicates that 1H- and 2H-indazoles undergo heterolytic cleavage upon irradiation, leading to the formation of nitrenium ions and various aromatic compounds (Georgarakis et al., 1979).

Catalytic Reactions

• 4-Methoxy-6-methyl-1H-indazole-3-carboxylic acid derivatives have been used in diastereoselective amidoalkylation reactions, demonstrating their utility in complex chemical processes (Zietlow & Steckhan, 1994).

Biological Activities

• While focusing on applications other than drug use and side effects, certain derivatives of 4-Methoxy-6-methyl-1H-indazole-3-carboxylic acid have shown potential in areas like antiallergic activity, as evidenced in research on v-triazoles (Buckle et al., 1983). Also, the crystal structure of 7-methoxy-1H-indazole, a related compound, has been analyzed for its potential in inhibiting nitric oxide synthase (Sopková-de Oliveira Santos et al., 2002).

Enthalpy of Formation

• Studies have also focused on the thermodynamic properties of indazole derivatives, including the measurement of enthalpy of formation, which is crucial in understanding their stability and reactivity (Orozco-Guareño et al., 2019).

Fluorescence and Labeling

• Research on compounds like 6-methoxy-4-quinolone, derived from similar structures, highlights the potential of these compounds in biomedical analysis due to their strong fluorescence in a wide pH range, demonstrating the versatility of indazole derivatives (Hirano et al., 2004).

Safety and Hazards

• Precautionary Statements : P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do – continue rinsing)